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Compound Name: Iridium acetate

Cat. No.: B8821325

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridium(lll) acetate is an organometallic compound of iridium that serves as a precursor and
catalyst in various chemical syntheses. However, the substance commonly referred to as
"Iridium(lll) acetate," and assigned the CAS Number 52705-52-9, is not a simple monomeric
species with the formula Ir(CH3COO)s. Instead, it is a more complex, oxo-centered, trinuclear
iridium cluster. The systematic name for this compound is typically given as Hexa(acetato)-ps-
oxo-tris(aquo)triiridium(lll) acetate. This complex structure is crucial for understanding its
physical and chemical properties. This guide provides an in-depth summary of the available
data on its physical properties, acknowledging the inconsistencies reported in commercial and
database sources.

Chemical Identity and Structure

The structural complexity of Iridium(lll) acetate accounts for the wide range of molecular
formulas and weights reported in the literature and by chemical suppliers. The core of the
molecule consists of three iridium atoms bridged by an oxygen atom and six acetate ligands,
with water molecules often coordinated to the iridium centers.

Physical Properties
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The physical properties of Iridium(lIl) acetate are not consistently reported across different

sources, likely due to variations in the hydration state and purity of the samples. The following

table summarizes the available data.

Property Reported Value(s) Source(s)

CAS Number 52705-52-9 [1112113]
C14H27Ir301s (as trihydrate)

Molecular Formula [1][4] [4]
C14H24lr3018

_ 1060.01 g/mol (as trihydrate)

Molecular Weight [1] [4][5]
1056.98 g/mol
Teal solid Green powder or

Appearance ] ) [4116] 2]
solid Dark-colored solid

Melting Point >100 °C Not Available [6] -

Boiling Point Not Available

Density Not Available
- Water: Insoluble, Moderately
Soluble, Well-soluble - Organic

Solubility Solvents: Slightly soluble in [6][7] [2][4]

DMSO and methanol; Soluble

in organic solvents

Note: The significant discrepancies, especially in solubility, highlight the need for empirical

verification with the specific batch of the compound being used.

Experimental Protocols for Property Determination

While specific experimental reports for the full characterization of Iridium(lll) acetate are not

readily available in peer-reviewed literature, the following are standard methodologies for

determining the key physical properties of such a compound.

Melting Point Determination
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The melting point of a solid crystalline substance can be determined using a capillary melting

point apparatus.

Sample Preparation: A small amount of the dry Iridium(lIl) acetate powder is packed into a
capillary tube (approximately 1-2 mm in diameter) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted. For a pure substance, this
range should be narrow. For a compound that decomposes, like many organometallics, the
temperature of decomposition would be noted.

Solubility Assessment

A gualitative and semi-quantitative assessment of solubility can be performed as follows:

Solvent Selection: A range of solvents (e.g., water, ethanol, methanol, DMSO, DMF, toluene)
IS selected.

Procedure: A small, measured amount of Iridium(lll) acetate (e.g., 1 mg) is added to a test
tube or vial containing a measured volume of the solvent (e.g., 1 mL).

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

Observation: The solution is observed for the presence of undissolved solid. If the solid
dissolves completely, the compound is considered soluble under these conditions. The
process can be repeated with increasing amounts of solute to estimate the solubility.

Density Measurement

For a powdered solid, density is typically determined using a gas pycnometer.
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e Principle: This method measures the volume of the solid by detecting the pressure change of
an inert gas (like helium) in a calibrated chamber.

o Sample Preparation: A precisely weighed sample of Iridium(lll) acetate is placed in the
sample chamber of the pycnometer.

e Measurement: The instrument is purged with the inert gas to remove air and moisture. The
gas is then expanded from a reference chamber into the sample chamber, and the resulting
pressure is measured. This allows for the calculation of the sample's volume, excluding pore

spaces.

o Calculation: Density is calculated by dividing the mass of the sample by the measured

volume.

Logical and Experimental Workflows

The following diagrams illustrate a typical workflow for the synthesis and characterization of a
coordination complex like Iridium(lll) acetate.
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Synthesis Stage
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(e.g., IrCI3:xH20) (Acetic Acid, Base)
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Pure Iridium(lll) Acetate
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Synthesis Workflow for Iridium(lll) Acetate.

Characterization Stage
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Characterization Workflow for Iridium(lll) Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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